Cas no 2228499-67-8 (methyl 6-(2-methylbut-3-yn-2-yl)pyridine-3-carboxylate)

• Product Name: methyl 6-(2-methylbut-3-yn-2-yl)pyridine-3-carboxylate
• CAS No: 2228499-67-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5945085
• PubChem ID: 165709110
• Update Time: 2025-05-24

methyl 6-(2-methylbut-3-yn-2-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-methylbut-3-yn-2-yl)pyridine-3-carboxylate
• 2228499-67-8
• EN300-1751155

• Inchi： 1S/C12H13NO2/c1-5-12(2,3)10-7-6-9(8-13-10)11(14)15-4/h1,6-8H,2-4H3
• InChI Key： SNDRPSYRXGLJRT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-(2-methylbut-3-yn-2-yl)pyridine-3-carboxylate

Professional Introduction of Methyl 6-(2-Methylbut-3-yn-2-yl)pyridine-3-carboxylate (CAS No: 2228499-67-8)

Methyl 6-(2-methylbut-3-yn-2-yl)pyridine-3-carboxylate, with the CAS registry number 2228499-67-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as methyl 6-(2-methylbutynyl)pyridine carboxylate, has garnered attention due to its unique structural properties and potential applications in drug design and advanced materials.

The molecular structure of methyl 6-(2-methylbut-3-yn-2-yl)pyridine-3-carboxylate is characterized by a pyridine ring substituted with a methyl group at position 3 and a 2-methylbutynyl group at position 6. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have enabled the efficient production of methyl 6-(2-methylbutynyl)pyridine carboxylate with high purity and yield, facilitating its application in various research domains.

In terms of applications, methyl 6-(2-methylbutynyl)pyridine carboxylate has shown promise in the design of novel pharmaceutical agents. Its ability to act as a versatile scaffold for drug design has been underscored by recent studies, where it has been employed as a precursor for bioisosteric replacements in lead optimization campaigns. Additionally, its role in the construction of heterocyclic frameworks has been explored, contributing to the development of complex molecules with potential therapeutic value.

The compound's stability under various reaction conditions has also been a subject of investigation. Researchers have demonstrated that methyl 6-(2-methylbutynyl)pyridine carboxylate exhibits remarkable resilience to harsh synthetic conditions, making it an ideal candidate for use in multi-component reactions and assembly processes.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the conjugated system within the pyridine ring significantly influences its reactivity and selectivity in chemical transformations.

In conclusion, methyl 6-(2-methylbutynyl)pyridine carboxylate (CAS No: 2228499-67-8) stands out as a pivotal compound in contemporary chemical research. Its unique structure, coupled with its versatile reactivity, positions it as a key player in advancing both fundamental and applied research across diverse scientific disciplines.